Cas no 177360-11-1 (5-bromo-6-methoxy-1H-indole)
5-bromo-6-methoxy-1H-indole structure
Product Name:5-bromo-6-methoxy-1H-indole
CAS No:177360-11-1
MF:C9H8BrNO
MW:226.06992149353
MDL:MFCD11848564
CID:1006583
PubChem ID:53418437
Update Time:2025-04-20
5-bromo-6-methoxy-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-6-methoxy-1H-indole
- 1H-Indole, 5-broMo-6-Methoxy-
- ZB0568
- SCHEMBL6666225
- NWHWSVLYUXYJFU-UHFFFAOYSA-N
- AKOS023643571
- CS-0139595
- MFCD11848564
- AS-40457
- SY259508
- CHA36011
- 5-Bromo-6-methoxyindole
- 5-Bromo-6-methoxy indole
- 177360-11-1
-
- MDL: MFCD11848564
- Inchi: 1S/C9H8BrNO/c1-12-9-5-8-6(2-3-11-8)4-7(9)10/h2-5,11H,1H3
- InChI Key: NWHWSVLYUXYJFU-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2=C(C=CN2)C=1)OC
Computed Properties
- Exact Mass: 224.97893g/mol
- Monoisotopic Mass: 224.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 25Ų
5-bromo-6-methoxy-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BA775-100mg |
5-bromo-6-methoxy-1H-indole |
177360-11-1 | 95+% | 100mg |
1108CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BA775-250mg |
5-bromo-6-methoxy-1H-indole |
177360-11-1 | 95+% | 250mg |
2661CNY | 2021-05-07 | |
| abcr | AB457022-250 mg |
5-Bromo-6-methoxy-1H-indole |
177360-11-1 | 250mg |
€526.10 | 2023-04-22 | ||
| abcr | AB457022-1 g |
5-Bromo-6-methoxy-1H-indole |
177360-11-1 | 1g |
€1,231.10 | 2023-04-22 | ||
| Chemenu | CM234187-250mg |
5-Bromo-6-methoxy-1H-indole |
177360-11-1 | 95% | 250mg |
$298 | 2023-02-02 | |
| Chemenu | CM234187-1g |
5-Bromo-6-methoxy-1H-indole |
177360-11-1 | 95% | 1g |
$687 | 2023-02-02 | |
| Chemenu | CM234187-1g |
5-Bromo-6-methoxy-1H-indole |
177360-11-1 | 95% | 1g |
$577 | 2021-08-04 | |
| TRC | B711250-10mg |
5-Bromo-6-methoxy-1H-indole |
177360-11-1 | 10mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B711250-50mg |
5-Bromo-6-methoxy-1H-indole |
177360-11-1 | 50mg |
$ 210.00 | 2022-06-01 | ||
| TRC | B711250-100mg |
5-Bromo-6-methoxy-1H-indole |
177360-11-1 | 100mg |
$ 295.00 | 2022-06-01 |
5-bromo-6-methoxy-1H-indole Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
177360-11-1 (5-bromo-6-methoxy-1H-indole) Related Products
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